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Compound of Interest

Compound Name: Dimethyl maleate

Cat. No.: B031546

An In-depth Technical Guide to the Safety, Handling, and Disposal of Dimethyl Maleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl maleate (CAS No. 624-48-6) is a diester of maleic acid commonly utilized as an
intermediate and additive in the synthesis of plastics, pigments, pharmaceuticals, and
agricultural products.[1] Its role as a dienophile in Diels-Alder reactions makes it a valuable
reagent in organic synthesis.[2][3] While stable under normal conditions, dimethyl maleate is
classified as a hazardous chemical, necessitating a thorough understanding of its properties
and associated risks to ensure safe handling, storage, and disposal.[4] This guide provides
comprehensive technical information for laboratory personnel working with this compound.

Chemical and Physical Properties

A summary of the key physicochemical properties of dimethyl maleate is presented below.
This data is essential for assessing its behavior under various laboratory conditions.
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Property Value Reference(s)
Molecular Formula CeHsOa4 [5]
Molecular Weight 144.13 g/mol [5]
Appearance Colorless liquid [5]
Odor Pungent [6]
Boiling Point 204.0 - 205.0 °C @ 760 mmHg  [5]
Melting Point -17 °C [1]
Density 1.152 g/cm3 at 20-25 °C [51[7]
Flash Point 91 - 95 °C (195.8 - 203 °F) [51[8]
Autoignition Temperature 390 °C (734 °F) [8]
Vapor Pressure 1 mmHg @ 45.77°C; 0.3 [5][9]
mmHg @ 25 °C
Vapor Density 4.97 (Air=1) [5]
Solubility in Water 74.1g/Lat10°C; 77.9 g/L at (10]

20 °C

log Pow (Octanol/Water)

0.52 at 35 °C

Hazard Identification and Classification

Dimethyl maleate is classified as hazardous under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[8] It is harmful if swallowed or absorbed through the skin,
causes serious eye irritation, and may cause an allergic skin reaction and respiratory irritation.

[10]

GHS Classification

The Globally Harmonized System (GHS) classification provides a standardized approach to

hazard communication.
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Hazard Class Category Hazard Statement Reference(s)

o H302: Harmful if
Acute Toxicity, Oral 4 [10]
swallowed

. H311: Toxic in contact
Acute Toxicity, Dermal 3 ) )
with skin

) o H317: May cause an
Skin Sensitization 1 ) i ) [10]
allergic skin reaction

Serious Eye 5 H319: Causes serious (10]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 ) o [10]
respiratory irritation

Exposure)
H373: May cause
Specific Target Organ damage to organs
Toxicity (Repeated 2 (Stomach, Skin) [8]
Exposure) through prolonged or

repeated exposure

Hazardous to the ) )
. ) H401: Toxic to aquatic
Aquatic Environment, 2 i
ife
Acute Hazard

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual summary
of the hazards of a chemical.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.echemi.com/sds/dimethyl-maleate-temppid160705000274.html
https://www.echemi.com/sds/dimethyl-maleate-temppid160705000274.html
https://www.echemi.com/sds/dimethyl-maleate-temppid160705000274.html
https://www.echemi.com/sds/dimethyl-maleate-temppid160705000274.html
https://www.fishersci.com/store/msds?partNumber=AC218462500&productDescription=DIMETHYL+MALEATE+96%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) Health  Flammability  Instability  Special

Click to download full resolution via product page

Caption: NFPA 704 Diamond for Dimethyl Maleate[5].

Toxicology and Health Effects

Exposure to dimethyl maleate can lead to various adverse health effects. It is a skin sensitizer
and can cause an allergic reaction.[2] The primary routes of exposure are inhalation, skin
absorption, and ingestion.
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Toxicity Type Species Route Value Reference(s)
Acute Oral Category 4

o - Oral [10][11]
Toxicity (Harmful)
Acute Dermal ]

o Rabbit Dermal LD50: 530 ulL/kg [2]
Toxicity
Acute Inhalation ) LC > 1,500

L Mouse Inhalation ] [2]
Toxicity mg/m3/10min
Ecotoxicity ] EC50: 6.51 mg/L

Daphnia magna - [12]

(Crustacea) (48 h)
Repeated Dose NOAEL: 60

o Rat Dermal
Toxicity mg/kg

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
chemical's stability.

Engineering Controls and Personal Protective
Equipment (PPE)

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
keep airborne concentrations low.[5] Eyewash stations and safety showers must be readily
accessible.[4][8] The selection of appropriate PPE is based on the potential for exposure.

Caption: PPE selection workflow for handling dimethyl maleate.

Handling and Storage Conditions

e Handling: Wash hands and any exposed skin thoroughly after handling.[8] Do not eat, drink,
or smoke in the work area.[10] Avoid breathing mists or vapors. Keep containers tightly
closed when not in use.[5] Keep away from heat, sparks, and open flames.[5]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5]
Incompatible materials include acids, bases, oxidizing agents, and reducing agents.[3][4]
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Store in a tightly closed container.[4]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical
attention if symptoms persist or if you feel unwell.[5][8]

Exposure to
Dimethyl Maleate

Inhalation
ction

1. Move to fresh afr. 1. Immediately remove contaminated clothing 1. Immediately flush eyes with water for at least 15 minutes. 1. Do NOT induce vomiting
2. 1f not breathing, give artificial respiration. 2. Flush skin with plenty of water for at least 15 minutes. 2. Occasionally lift upper and lower eyelids. 2. If victim is conscious, finse mouth and give 2-4 cupfuls of water.
3. If breathing is difficult, give oxygen. 3. Wash with soap and water, 3. Remove contact lenses if present and easy to do. . Never give anything by mouth to an unconscious person.
4. Get medical aid, 4. Get medical aid. 4. Get medical aid immediately. 4. Get medical aid immediately.

Click to download full resolution via product page
Caption: First aid procedures for dimethyl maleate exposure.[5][8][10]

Accidental Release Measures

In case of a spill or leak, immediate action must be taken to prevent environmental
contamination and personnel exposure.

Click to download full resolution via product page

Caption: Workflow for responding to a dimethyl maleate spill.[5][10]

Disposal Considerations

Chemical waste must be managed to ensure safety and regulatory compliance. Dimethyl
maleate and materials contaminated with it are considered hazardous waste.

Disposal Guidelines

Disposal must be conducted in accordance with all applicable federal, state, and local
environmental regulations.[5] Do not dispose of into sewer systems or waterways.[10][13]
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Waste should be handled by a licensed professional waste disposal service.[4]

Type of Waste?

Liguid Dimethyl Maleate Contaminated Solids
(Unused or Residue) (PPE, absorbents, glassware)

Empty Container

Empty Container

Collect in a designated, Collect in a designated,
properly labeled, sealed properly labeled, sealed
hazardous waste container hazardous waste container

Triple rinse with a suitable solvent
(e.g., acetone or ethanol)

Store in a secure secondary Store separately from Collect rinsate as
containment area incompatible wastes hazardous waste

Deface original label

Arrange for pickup by Dispose of container as
licensed hazardous waste contractor non-hazardous trash

Click to download full resolution via product page

Caption: Decision tree for the disposal of dimethyl maleate waste.[5][13][14]

Experimental Protocols
Synthesis via Fischer Esterification (Safety Context)

Dimethyl maleate can be synthesized by the Fischer esterification of maleic anhydride with
methanol, using concentrated sulfuric acid as a catalyst.[1][3] The protocol involves handling

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.chemicalbook.com/article/dimethyl-maleate-a-stable-compound-with-safety-precautions-for-handling-and-storage.htm
https://www.benchchem.com/product/b031546?utm_src=pdf-body-img
https://www.benchchem.com/product/b031546?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b031546?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_maleate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854003.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

multiple hazardous materials.

» Objective: To outline the safety procedures integral to the synthesis of dimethyl maleate.
This is not a procedural guide for synthesis but a highlight of safety-critical steps.

» Methodology:

o Reagent Handling: All manipulations must be performed in a chemical fume hood.[15]
Wear appropriate PPE, including chemical splash goggles, a lab coat, and gloves resistant
to both acids and alcohols.[16]

o Catalyst Addition: Concentrated sulfuric acid is extremely corrosive.[17][18] It should be
added slowly and carefully to the cooled methanol to dissipate the heat generated from
the exothermic reaction.

o Reflux: The reaction is typically heated to reflux.[18] Ensure the reflux apparatus is
assembled correctly with a water-cooled condenser to prevent the escape of flammable
methanol vapors. Do not heat a closed system.[18] Use a heating mantle as the heat
source to avoid open flames.

o Workup and Isolation: After the reaction, the mixture is cooled. The workup often involves
washing with water and a basic solution (e.g., sodium bicarbonate) to neutralize the
remaining acid.[17] This neutralization step can produce carbon dioxide gas, so additions
should be done slowly to control effervescence and prevent pressure buildup.

o Purification: Purification by distillation should be performed with care, ensuring the
apparatus is properly set up and not heated to dryness.[18]

Protocol for Assessing Skin Sensitization Potential
(OECD Guideline 406)

The potential for dimethyl maleate to cause skin sensitization is a key toxicological endpoint.
[2][11] The standard method for this assessment is the Guinea Pig Maximization Test (GPMT),
as described in OECD Test Guideline 406.

o Objective: To determine if a substance can elicit an allergic contact dermatitis response.
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e Methodology Summary:

o Induction Phase: A group of test animals (guinea pigs) is initially exposed to the test
substance. This involves both intradermal injections of dimethyl maleate (with an
adjuvant to enhance the immune response) and a topical application to the same area 24
hours later.

o Challenge Phase: Approximately two weeks after the induction phase, the animals (both
the test group and a control group) are challenged with a topical application of the test
substance at a non-irritating concentration to a new, untreated area.

o Assessment: The skin reaction at the challenge site is observed and scored for erythema
(redness) and edema (swelling) at 24 and 48 hours after patch removal.

o Evaluation: The incidence and severity of the skin reactions in the test group are
compared to the control group. A substance is classified as a sensitizer if a significantly
higher number of test animals show a positive response compared to the controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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